2-Chloro-1-[4-(thiomorpholin-4-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-(4-thiomorpholin-4-ylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C12H21ClN2OS/c1-10(13)12(16)15-4-2-11(3-5-15)14-6-8-17-9-7-14/h10-11H,2-9H2,1H3
• InChI Key: VFJQSUNMBDVUFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)N2CCSCC2)Cl
• Molecular Formula: C12H21ClN2OS
• Molecular Weight: 276.83 g/mol

Description

2-Chloro-1-[4-(thiomorpholin-4-yl)piperidin-1-yl]propan-1-one, commonly referred to as CTP-1, is a synthetic compound derived from morpholine and piperidine. CTP-1 is a versatile compound, with a wide range of potential applications in the fields of medicinal chemistry, biochemistry, and pharmaceuticals. CTP-1 has been used in the synthesis of a variety of pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and anti-cancer agents. CTP-1 has also been studied for its potential use as an anesthetic.

Scientific Research Applications

• Structural Analysis and Chemical Reactivity :

  • The study by Gzella, Wrzeciono, & Pöppel (1999) on "Azole. 42. Über Nitropiperidinoimidazolderivate" focused on the structural analysis of chloro and nitro substituted piperidinylimidazoles. This research provided insights into the positioning of piperidine residues in isomeric products and their chemical reactivity (Gzella, Wrzeciono, & Pöppel, 1999).

• Synthesis of Derivatives for Potential Applications :

  • In a 2022 study, Gouda and El‐Bana discussed the synthesis of derivatives involving 2-(piperidin-1-yl) and 2-(morpholin-1-yl) quinolines, which could have potential applications in various fields such as pharmaceuticals and materials science (Gouda & El‐Bana, 2022).

• Biological Activities and Drug Discovery :

  • Research by Ravula et al. (2012) on "Lead optimization of 2-(piperidin-3-yl)-1H-benzimidazoles" highlighted the discovery of selective and CNS penetrating H₁-antihistamines which could be used for treating insomnia. This study demonstrated the importance of structural modifications to enhance drug properties (Ravula et al., 2012).

• Antimicrobial Activity Investigation :

  • The 2017 study by Nwuche et al. on "Experimental and In-Silico Investigation of Anti-Microbial Activity of 1-Chloro-2-Isocyanatoethane Derivatives" explored the antimicrobial properties of derivatives, including thiomorpholine, demonstrating the potential for developing new antibiotic agents (Nwuche, Ujam, Ibezim, & Ujam, 2017).